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Compound of Interest

Compound Name: 1,1,2,2,3,3-Hexafluoropropane

CAS No.: 680-00-2

Cat. No.: B3428421

Get Quote

HFC-236ea ORC Optimization & Support Hub
Executive Summary
You are likely utilizing HFC-236ea (1,1,1,2,3,3-Hexafluoropropane) due to its specific critical

temperature (

), which aligns well with mid-temperature waste heat sources common in pharmaceutical batch
processing and autoclave cycles.

However, HFC-236ea presents unique challenges. It is a "dry" fluid (positive slope of the

saturation vapor curve on a T-s diagram), which simplifies turbine design but complicates heat

exchanger optimization. Furthermore, its high Global Warming Potential (GWP) necessitates

hermetic sealing and rigorous leak detection.

This guide provides self-validating protocols to troubleshoot efficiency losses and component

failures, specifically tailored for researchers in process engineering.

Module 1: Thermodynamic Cycle Optimization
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Q1: My system is stable, but thermal efficiency is stuck below 10%.
How do I optimize the Evaporator Pinch Point?
The Mechanism: In ORC systems, the Pinch Point Temperature Difference (PPTD) in the

evaporator is the primary throttle on efficiency.[1][2] A high PPTD reduces the surface area

required (lowering cost) but destroys exergy, killing thermal efficiency. For HFC-236ea,

because of its low thermal conductivity compared to water, the heat transfer coefficient is the

limiting factor.

The Protocol: PPTD Step-Down Analysis Follow this workflow to find the "Economic

Optimization Point" where efficiency gains no longer justify the pressure drop increase.

Instrumentation Setup: Ensure you have RTDs (Resistance Temperature Detectors) at the

working fluid inlet, working fluid outlet, heat source inlet, and heat source outlet.

Baseline Measurement: Record the temperature profile at steady state. Calculate current

PPTD:

(Where

represents the point of closest temperature approach, usually at the onset of evaporation).

Step-Down Experiment:

Increase working fluid mass flow rate (

) by 5%.

Allow system to stabilize (approx. 20 mins).

Validation Check: Monitor the Degree of Superheat. If Superheat drops

, stop. You are risking liquid entry into the expander.

Data Analysis: Plot

vs. PPTD.
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Target: For HFC-236ea, an optimal PPTD is typically 5–7°C. If you are operating at >15°C

PPTD, your evaporator is undersized or fouled.
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Click to download full resolution via product page

Figure 1: Logic flow for diagnosing low thermal efficiency via Pinch Point (PPTD) analysis.

Q2: HFC-236ea is a "Dry Fluid." Do I really need a superheater?
The Insight: Theoretically, no. A dry fluid's saturation vapor curve has a positive slope (

), meaning isentropic expansion keeps the fluid in the vapor phase. However, practical
experience dictates you maintain 3–5°C of superheat.

Why?

Control Stability: Without superheat, any transient drop in heat source temperature

immediately sends two-phase fluid (liquid droplets) into the expander, causing catastrophic

blade erosion or scroll damage.

Lubricant Separation: If you use an oil-lubricated expander, dissolved oil separates more

easily from superheated gas than from saturated vapor.

Module 2: Component Troubleshooting
Q3: The feed pump is cavitating (loud noise/vibration). How do I fix
this without replacing the pump?
The Mechanism: HFC-236ea has a high density and low viscosity. Cavitation occurs when the

Net Positive Suction Head Available (NPSHa) drops below the NPSH Required (NPSHr). This

is common in lab-scale setups where the condenser is not placed high enough above the

pump.

The Protocol: Subcooling Verification

Calculate NPSHa:

ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-

inserted">

: Pressure at pump inlet.[3]

: Saturation pressure at current temperature.
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: Vertical distance between condenser outlet and pump inlet.

Immediate Fix (The "Subcooling Boost"):

If you cannot raise the condenser (

), you must lower

by subcooling the liquid.

Action: Increase cooling water flow to the condenser to achieve 3–5°C of subcooling

(Liquid temp should be 3–5°C below saturation temp).

Self-Validation:

Measure pump discharge pressure. If it fluctuates by >10%, cavitation is still present.
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Figure 2: Workflow to eliminate pump cavitation via subcooling and static head adjustment.

Module 3: Comparative Data & Compliance
Warning: HFC-236ea has a GWP of approximately 9,810 (IPCC AR5).[4] While excellent for

thermodynamics, it is strictly regulated. Ensure your experimental rig is hermetically sealed

(magnetic coupling pumps recommended).

Thermodynamic Comparison Table
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Property
HFC-236ea
(Current)

R-245fa (Common
Alt)

Novec 649 (Low
GWP)

Critical Temp (

)
139.3 154.0 168.7

Critical Pressure

(MPa)
3.50 3.65 1.88

Boiling Point (

)
-1.4 15.1 49.0

Fluid Type Dry Dry Dry

GWP (100-yr) ~9,810 ~858 1

ODP 0 0 0

Note: If your heat source is >150°C, HFC-236ea is likely operating near its critical point. Ensure

your cycle design accounts for "trans-critical" operation if you push pressure above 3.5 MPa.
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Ranking of Working Fluids for Organic Rankine Cycle Applic

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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